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Compound of Interest

Compound Name: Ro 41-0960

Cat. No.: B1680681 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the research

chemical Ro 41-0960. It is essential for all personnel to consult their institution's Environmental

Health and Safety (EHS) department for specific protocols and to ensure full compliance with

local, state, and federal regulations. Always prioritize site-specific procedures.

Overview and Safety Considerations
Ro 41-0960 is a selective, reversible, and orally active catechol-O-methyltransferase (COMT)

inhibitor used for research purposes.[1][2] While the substance is not classified as hazardous

according to the Globally Harmonized System (GHS), it is designated as Water Hazard Class 1

(slightly hazardous for water).[3] Therefore, it must not be allowed to enter sewers, surface

water, or ground water.[3][4] Prudent laboratory practices dictate treating all research

chemicals with caution, even in the absence of a formal hazard classification.

Personal Protective Equipment (PPE): When handling Ro 41-0960 in solid or solution form, the

following PPE is recommended:

Gloves: Chemically resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: For handling bulk powder, a dust mask (e.g., N95) is advisable to

prevent inhalation.

Quantitative Data and Chemical Properties
The following table summarizes key properties of Ro 41-0960.

Property Value Source(s)

CAS Number 125628-97-9 [3]

Molecular Formula C₁₃H₈FNO₅ [5]

Molecular Weight 277.20 g/mol [5]

Appearance Yellow solid

Storage Temperature
Powder: -20°C; In solvent:

-80°C
[5][6][7]

Solubility

DMSO: 20 mg/mLDMF: 20

mg/mLEthanol: 20 mg/mLPBS

(pH 7.2): 0.2 mg/mL

[2]

NFPA Rating Health: 0, Fire: 0, Reactivity: 0 [3]

HMIS Rating Health: 0, Fire: 0, Reactivity: 0 [3]

Step-by-Step Disposal Procedures
The disposal of Ro 41-0960 must be handled through your institution's hazardous waste

management program.[8][9][10] Never dispose of this chemical down the sink or in the regular

trash.[8][9]

3.1 Waste Segregation

Proper segregation is critical to ensure safe disposal. Use separate, clearly labeled containers

for each waste stream.

Solid Waste:
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Collect expired or unused Ro 41-0960 powder in its original container or a new, sealed,

and compatible container.

Place contaminated materials such as weigh boats, paper, and gloves into a dedicated

plastic bag or container labeled "Solid Chemical Waste."

Liquid Waste:

Collect solutions of Ro 41-0960 in a dedicated, leak-proof, and chemically compatible

container (e.g., a high-density polyethylene bottle).[8][9]

Do not mix with other incompatible waste streams (e.g., halogenated vs. non-halogenated

solvents, acidic vs. basic solutions).[9]

Sharps Waste:

Dispose of any needles, syringes, or contaminated glass pipettes used to handle Ro 41-
0960 solutions in a designated sharps container labeled for chemical contamination.

3.2 Container Labeling

All waste containers must be properly labeled before collection by EHS. The label should

include:

The words "Hazardous Waste."[8]

The full chemical name: "Ro 41-0960" and any solvents used. Avoid abbreviations.[9]

The approximate concentration and volume of each component.

The date the container was first used for waste accumulation.

The responsible Principal Investigator's name and laboratory location.

3.3 Disposal of Empty Containers

Thoroughly empty the container of all contents.[9]
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The first rinse of the container with a suitable solvent (e.g., ethanol) must be collected and

disposed of as hazardous liquid waste.[9]

For containers of highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[9] Although Ro 41-0960 is not classified as highly toxic, following this

more stringent procedure is a prudent practice.

After rinsing, allow the container to air-dry completely in a fume hood.

Deface the original label to prevent confusion and dispose of the clean, dry container

according to institutional guidelines for glass or plastic recycling/trash.

3.4 Storage and Collection

Keep all waste containers securely sealed except when adding waste.[9]

Store waste in a designated satellite accumulation area within the laboratory.

Use secondary containment (e.g., a plastic tub) for all liquid waste containers to mitigate

spills.[9]

Schedule a waste pickup with your institution's EHS department according to their

procedures.[9][10]

Experimental Protocols and Visualizations
Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste

generated from work with Ro 41-0960.
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Caption: Logical workflow for the segregation and disposal of Ro 41-0960 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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